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Cat. No.: B563595 Get Quote

An In-depth Technical Guide to Rivastigmine
Metabolite-d6
For Researchers, Scientists, and Drug Development
Professionals
This technical guide provides a comprehensive overview of Rivastigmine metabolite-d6, a

deuterated analog of the primary metabolite of the Alzheimer's disease therapeutic,

Rivastigmine. This document details its chemical identity, structure, and its role in

pharmacokinetic and bioanalytical studies.

Introduction to Rivastigmine and its Metabolism
Rivastigmine is a reversible cholinesterase inhibitor used for the treatment of mild to moderate

dementia associated with Alzheimer's and Parkinson's diseases. It works by increasing the

levels of acetylcholine, a neurotransmitter in the brain, thereby improving cognitive function.

Rivastigmine is primarily metabolized through cholinesterase-mediated hydrolysis to its

decarbamylated metabolite, known as NAP 226-90. This metabolite is pharmacologically less

active than the parent drug.
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Rivastigmine metabolite-d6 is the stable isotope-labeled form of NAP 226-90. The "d6"

designation indicates that six hydrogen atoms in the molecule have been replaced by

deuterium atoms. This isotopic labeling is most commonly on the two methyl groups of the

dimethylamino moiety.

Chemical Name: (S)-3-(1-(di(methyl-d3)amino)ethyl)phenol

Synonyms: NAP 226-90-d6, (S)-3-(1-(Dimethylamino)ethyl)phenol-d6

Chemical Structure
The chemical structures of Rivastigmine, its primary metabolite NAP 226-90, and the

deuterated internal standard Rivastigmine metabolite-d6 are presented below. The

deuteration at the dimethylamino group makes Rivastigmine metabolite-d6 an ideal internal

standard for mass spectrometry-based bioanalytical methods, as it co-elutes with the unlabeled

metabolite but is distinguishable by its higher mass.

Rivastigmine:

Caption: Chemical structure of Rivastigmine.

NAP 226-90 (Rivastigmine Metabolite):

Caption: Chemical structure of NAP 226-90.

Rivastigmine Metabolite-d6:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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